Cas no 30572-96-4 (1,2-Cyclodecanediol,(1R,2S)-rel-)

• Product Name: 1,2-Cyclodecanediol,(1R,2S)-rel-
• CAS No: 30572-96-4
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 317620
• PubChem ID: 141572
• Update Time: 2025-04-19

1,2-Cyclodecanediol,(1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclodecanediol,(1R,2S)-rel-
• cyclodecane-1,2-diol
• DTXSID30952861
• 30572-96-4
• SCHEMBL1774812
• cis-1,2-Cyclodecanediol

• Inchi： 1S/C10H20O2/c11-9-7-5-3-1-2-4-6-8-10(9)12/h9-12H,1-8H2
• InChI Key： NVGYZORHPOIGFP-UHFFFAOYSA-N
• SMILES： OC1CCCCCCCCC1O

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 2.4

Experimental Properties

• Density: 1.005
• Boiling Point: 303.8°Cat760mmHg
• Flash Point: 143.2°C
• Refractive Index: 1.487
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols